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Compound of Interest

Compound Name: Disperse Yellow 42

Cat. No.: B1218212 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Executive Summary
This technical guide addresses the query for the molecular formula and weight of C.I. 10338.

Extensive database searches have revealed that C.I. 10338 is not a recognized Colour Index

(C.I.) designation for a chemical compound, dye, or pigment. Instead, the identifier "10338" in a

technical context primarily corresponds to the European standard DIN EN 10338, which

specifies hot-rolled multi-phase steels for cold forming. Given the target audience of this guide,

it is presumed that the interest lies in a chemical compound rather than a steel alloy. This

document clarifies this discrepancy, provides a procedural workflow for identifying chemical

compounds from C.I. numbers, and, for illustrative purposes, presents the detailed chemical

data for a valid Colour Index compound, C.I. Acid Orange 6.

Clarification of the Identifier "C.I. 10338"
The Colour Index International is a reference database of manufactured color products. Each

colorant is assigned a unique C.I. Generic Name (e.g., Acid Orange 6) and a C.I. Constitution

Number. These numbers are prefixed with "C.I."[1]. A thorough search of chemical databases

and Colour Index resources did not yield any entry for a chemical compound designated as C.I.

10338.

Conversely, the number 10338 is associated with DIN EN 10338, a standard for hot-rolled

multi-phase steels. These materials are characterized by their mechanical properties and
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chemical composition, which primarily consists of iron alloyed with elements like carbon,

manganese, and silicon. This information is generally not relevant for drug development

research.

Illustrative Example: C.I. Acid Orange 6
To provide the requested data in the specified format and to serve as a guide for future

inquiries, we will use C.I. Acid Orange 6 (C.I. 14270) as an example of a valid Colour Index

compound.

The following table summarizes the key quantitative data for C.I. Acid Orange 6.

Property Value

C.I. Name Acid Orange 6

C.I. Number 14270

CAS Number 547-57-9

Molecular Formula C₁₂H₉N₂NaO₅S[2]

Molecular Weight 316.27 g/mol [2][3]

Synonyms Tropaeolin O, Resorcinol Yellow, Chrysoin

Methodology: The synthesis of C.I. Acid Orange 6 is a well-established azo coupling reaction.

Protocol:

Diazotization: 4-Aminobenzenesulfonic acid is diazotized. This involves treating the primary

aromatic amine with a source of nitrous acid (typically generated in situ from sodium nitrite

and a strong acid like hydrochloric acid) at a low temperature (0-5 °C) to form a diazonium

salt.

Coupling: The resulting diazonium salt is then coupled with resorcinol (1,3-

dihydroxybenzene) in an alkaline solution. The diazonium salt acts as an electrophile, and

the activated aromatic ring of resorcinol acts as a nucleophile, leading to the formation of the

azo compound.
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Isolation: The resulting dye is typically isolated as its sodium salt.

Logical Workflow for Compound Identification
The following diagram illustrates a logical workflow for identifying a chemical compound based

on a provided identifier. This process can help researchers validate identifiers and find relevant

chemical and physical properties.
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Figure 1. Workflow for identifying a chemical compound from a given identifier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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